Homosalate

Catalog No.
S1532932
CAS No.
52253-93-7
M.F
C16H22O3
M. Wt
262.34 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Homosalate

CAS Number

52253-93-7

Product Name

Homosalate

IUPAC Name

(3,3,5-trimethylcyclohexyl) 2-hydroxybenzoate

Molecular Formula

C16H22O3

Molecular Weight

262.34 g/mol

InChI

InChI=1S/C16H22O3/c1-11-8-12(10-16(2,3)9-11)19-15(18)13-6-4-5-7-14(13)17/h4-7,11-12,17H,8-10H2,1-3H3

InChI Key

WSSJONWNBBTCMG-UHFFFAOYSA-N

SMILES

CC1CC(CC(C1)(C)C)OC(=O)C2=CC=CC=C2O

Solubility

Insoluble (<1 mg/ml at 79° F) (NTP, 1992)

Synonyms

3,3,5-trimethylcyclohexyl salicylate, homosalate

Canonical SMILES

CC1CC(CC(C1)(C)C)OC(=O)C2=CC=CC=C2O

Efficacy as a UV Filter:

  • Homosalate is a well-established ultraviolet (UV) filter, absorbing both UVA and UVB rays. Studies have demonstrated its effectiveness in protecting the skin from sun damage, contributing to the overall sun protection factor (SPF) of sunscreen products [].

Percutaneous Absorption:

  • Research has explored the extent to which homosalate penetrates through the skin. Studies suggest that it can be absorbed to some degree, with the rate and amount influenced by factors like formulation, application thickness, and skin condition [].

Potential Endocrine Disruption:

  • Concerns have emerged regarding the potential for homosalate to disrupt the body's hormonal system. In-vitro studies have shown that it may interact with estrogen, androgen, and progesterone receptors in cells []. However, translating these findings to actual human health effects requires further investigation.

Environmental Impact:

  • Studies have investigated the environmental fate and effects of homosalate. Research suggests that it can be harmful to certain marine organisms, raising concerns about its potential impact on coral reefs and aquatic ecosystems [].

Ongoing Safety Evaluations:

  • Regulatory bodies like the European Commission's Scientific Committee on Consumer Safety (SCCS) are continuously evaluating the safety of homosalate. In recent assessments, the SCCS expressed concerns regarding its potential endocrine disrupting properties and concluded that it is not safe at currently used concentrations (up to 10%) in cosmetic products [].

Physical Description

3,3,5-trimethylcyclohexylsalicylate appears as viscous or light yellow to slightly tan liquid or oil. (NTP, 1992)
Liquid

XLogP3

5

Boiling Point

322 to 329 °F at 760 mm Hg (NTP, 1992)

Flash Point

greater than 200 °F (NTP, 1992)

Density

1.045 at 77 °F (NTP, 1992)

UNII

V06SV4M95S

GHS Hazard Statements

Aggregated GHS information provided by 158 companies from 3 notifications to the ECHA C&L Inventory. Each notification may be associated with multiple companies.;
Reported as not meeting GHS hazard criteria by 109 of 158 companies. For more detailed information, please visit ECHA C&L website;
Of the 2 notification(s) provided by 49 of 158 companies with hazard statement code(s):;
H315 (77.55%): Causes skin irritation [Warning Skin corrosion/irritation];
H319 (77.55%): Causes serious eye irritation [Warning Serious eye damage/eye irritation];
H335 (77.55%): May cause respiratory irritation [Warning Specific target organ toxicity, single exposure;
Respiratory tract irritation];
H413 (22.45%): May cause long lasting harmful effects to aquatic life [Hazardous to the aquatic environment, long-term hazard];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.

Drug Indication

As ingredient in many sunscreen for protection against sunburn, skin aging and skin cancer.

Pharmacology

Acts as UV filters.

MeSH Pharmacological Classification

Sunscreening Agents

Mechanism of Action

Homosalate has the ability to convert incident ultraviolet radiation into less damaging infrared radiation (heat).

Pictograms

Irritant

Irritant

Other CAS

118-56-9

Wikipedia

Homosalate

Biological Half Life

For local use only, no systemic absorption.

Use Classification

Cosmetics -> Skin conditioning; Uv absorber; Uv filter

General Manufacturing Information

Fragrances
Benzoic acid, 2-hydroxy-, 3,3,5-trimethylcyclohexyl ester: ACTIVE

Dates

Modify: 2023-08-15
MSDS
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